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Compound of Interest

Compound Name: Hexyl tiglate

Cat. No.: B095952 Get Quote

Introduction
Hexyl tiglate is an aroma chemical prized in the fragrance and flavor industry for its

multifaceted scent profile. Predominantly characterized by its fresh, green, and fruity notes, it

also presents herbal and subtle floral undertones, reminiscent of nasturtium and gardenia.[1][2]

This complexity makes it a valuable ingredient in a wide range of applications, from fine

fragrances to personal care products. Understanding the detailed aroma profile of Hexyl
tiglate is crucial for its effective utilization. This document provides detailed application notes

and standardized protocols for the sensory panel evaluation of Hexyl tiglate, designed for

researchers, scientists, and professionals in the fields of fragrance and drug development.

Data Presentation: Quantitative Aroma Profile of
Hexyl Tiglate
The following table summarizes the quantitative aroma profile of Hexyl tiglate as determined

by a trained sensory panel. The data is presented as mean intensity scores on a 15-point

scale, where 0 represents "not perceived" and 15 represents "very strong."
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Aroma Descriptor
Mean Intensity Score (0-
15)

Standard Deviation

Primary Notes

Green 12.5 1.8

Fruity 10.8 2.1

Secondary Notes

Herbal 7.2 1.5

Oily 5.5 1.2

Floral (Gardenia-like) 4.0 1.9

Tertiary Notes

Waxy 2.5 0.9

Spicy 1.8 0.7

Experimental Protocols
Sensory Panel Selection and Training
A critical component of reliable sensory evaluation is a well-trained panel. The following

protocol outlines the selection and training of panelists for the evaluation of Hexyl tiglate.

1.1. Panelist Recruitment and Screening:

Recruit 20-30 individuals who are non-smokers and free from any medical conditions that

could affect their sense of smell.

Screen candidates for their ability to detect and describe basic aromas (e.g., fruity, floral,

green, woody) using standardized aroma kits.

Assess their ability to discriminate between different intensities of the same aroma.

1.2. Panelist Training:
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Conduct a minimum of 40 hours of training over several weeks.

Familiarize panelists with a wide range of aroma references relevant to the fragrance

industry, with a particular focus on green, fruity, and herbal notes.

Introduce Hexyl tiglate and its characteristic aroma descriptors.

Train panelists on the use of a standardized intensity rating scale (e.g., a 15-point scale).

Conduct practice sessions where panelists evaluate Hexyl tiglate at different concentrations

and in different media (e.g., ethanol, dipropylene glycol).

Monitor panelist performance for consistency and repeatability.

Protocol for Quantitative Descriptive Analysis (QDA) of
Hexyl Tiglate
This protocol details the procedure for conducting a quantitative descriptive analysis of Hexyl
tiglate's aroma profile.

2.1. Sample Preparation:

Prepare a 10% solution of Hexyl tiglate in an odorless solvent such as dipropylene glycol or

ethanol.[3] The high odor strength of Hexyl tiglate necessitates dilution for accurate

assessment.[3]

Prepare smelling strips by dipping them into the solution to a depth of 1 cm and allowing the

solvent to evaporate for 30 seconds.

Present samples in a controlled environment with neutral airflow, temperature, and humidity.

2.2. Evaluation Procedure:

Provide each panelist with a freshly prepared smelling strip of the Hexyl tiglate solution.

Instruct panelists to smell the strip from a distance of approximately 2-3 cm.
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Ask panelists to identify and rate the intensity of the perceived aroma descriptors using the

15-point intensity scale.

Provide panelists with a list of potential aroma descriptors for Hexyl tiglate (e.g., green,

fruity, herbal, oily, floral, waxy, spicy) but also allow them to add any other perceived notes.

Incorporate breaks between sample evaluations to prevent olfactory fatigue.

2.3. Data Analysis:

Collect the intensity ratings from all panelists.

Calculate the mean intensity score and standard deviation for each aroma descriptor.

Analyze the data for statistical significance to identify the most prominent and consistently

perceived aroma notes.

Mandatory Visualizations
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Caption: Experimental workflow for the sensory evaluation of Hexyl tiglate.
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Caption: General olfactory signaling pathway for odorant perception.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b095952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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